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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for utilizing recombinant human Branched-

Chain Amino Acid Transaminase 1 (BCAT1) in various in-vitro assays. The methodologies are

designed for applications in basic research, drug discovery, and inhibitor screening.

Introduction to BCAT1
Branched-chain amino acid transaminase 1 (BCAT1) is a critical enzyme in the metabolism of

branched-chain amino acids (BCAAs), which include leucine, isoleucine, and valine. It

catalyzes the reversible transamination of BCAAs to their corresponding branched-chain alpha-

keto acids (BCKAs) while converting alpha-ketoglutarate (α-KG) to glutamate.[1] Upregulation

of BCAT1 has been implicated in the progression of several cancers, including gliomas, gastric

cancer, and hepatocellular carcinoma, making it a promising target for therapeutic intervention.

[2] In cancer cells, BCAT1 is involved in key signaling pathways that promote proliferation and

survival, such as the PI3K/Akt/mTOR and Wnt/β-catenin pathways.[3][4]
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For the following assays, it is recommended to use a high-purity recombinant human BCAT1.

Several commercial sources provide recombinant human BCAT1 expressed in E. coli.[5][6]

Typically, the protein is supplied in a lyophilized form and should be reconstituted in sterile

distilled water or a recommended buffer to a concentration of 0.1-1 mg/mL.[6]

Storage and Handling:

Lyophilized protein is stable for up to one year when stored at -20°C.[6]

Reconstituted protein solution can be stored at -20°C or -80°C for up to 3 months.[6]

For short-term storage, the reconstituted protein can be kept at 4°C for 1-2 weeks.[5]

Avoid repeated freeze-thaw cycles.[6]

I. BCAT1 Enzymatic Activity Assay
This protocol describes a colorimetric method to determine the enzymatic activity of

recombinant human BCAT1. The assay measures the production of glutamate, which is then

used in a coupled reaction to produce a colored product.

Principle
BCAT1 catalyzes the transfer of an amino group from a branched-chain amino acid (e.g., L-

leucine) to α-ketoglutarate, yielding the corresponding α-keto acid (α-ketoisocaproate) and L-

glutamate. The produced glutamate is then specifically degraded by an enzyme complex,

leading to the formation of a product that reacts with a chromogenic reagent to produce a

yellow color, which can be measured spectrophotometrically at 450 nm.[7]

Materials and Reagents
Recombinant Human BCAT1[5][6]

L-Leucine

α-Ketoglutarate (α-KG)

Pyridoxal 5'-phosphate (PLP)
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Glutamate dehydrogenase (for coupled reaction)

NAD+ (for coupled reaction)

Diaphorase (for coupled reaction)

Resazurin (for colorimetric detection)

Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

96-well microplate

Microplate reader

Experimental Protocol
Reagent Preparation:

Prepare a 10X BCAT1 Assay Buffer (e.g., 1 M Tris-HCl, pH 8.0).

Prepare stock solutions of L-Leucine (e.g., 100 mM), α-KG (e.g., 50 mM), and PLP (e.g.,

10 mM) in sterile water.

Prepare a fresh solution of recombinant human BCAT1 in Assay Buffer to the desired

concentration (e.g., 10-50 ng/µL).

Assay Reaction:

Prepare a Master Mix for the assay. For each reaction, the final concentrations should be:

1X BCAT1 Assay Buffer

5 mM L-Leucine

1 mM α-KG

0.1 mM PLP

Add 50 µL of the Master Mix to each well of a 96-well plate.
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To initiate the reaction, add 10 µL of the diluted recombinant BCAT1 solution to each well.

For a negative control, add 10 µL of Assay Buffer instead of the enzyme.

Incubation:

Incubate the plate at 37°C for 30-60 minutes.

Detection:

Prepare a Detection Mix containing the coupled enzyme system (glutamate

dehydrogenase, NAD+, diaphorase) and the colorimetric substrate (resazurin) according

to the manufacturer's instructions of a commercial glutamate detection kit.

Add 50 µL of the Detection Mix to each well.

Incubate the plate at 37°C for 15-30 minutes, or until a color change is observed.

Measurement:

Measure the absorbance at 450 nm using a microplate reader.[7]

Data Analysis:

Subtract the absorbance of the negative control from the absorbance of the samples.

The enzymatic activity can be calculated based on a standard curve of known glutamate

concentrations.

Experimental Workflow for BCAT1 Enzymatic Activity
Assay
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Reagent Preparation
(Assay Buffer, Substrates, Enzyme)

Prepare Master Mix
(Leucine, α-KG, PLP)

Add Master Mix to 96-well Plate

Initiate Reaction
(Add Recombinant BCAT1)

Incubate at 37°C
(30-60 min)

Prepare Detection Mix

Add Detection Mix to Wells

Incubate at 37°C
(15-30 min)

Measure Absorbance at 450 nm

Data Analysis

 

Prepare Test Compounds and Controls

Pre-incubate BCAT1 with Compounds

Initiate Enzymatic Reaction
(Add Substrate Mix)

Incubate at 37°C

Add Detection Mix and Incubate

Measure Absorbance

Calculate % Inhibition and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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